Cas no 245669-47-0 (Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine)

Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine structure
245669-47-0 structure
Product Name:Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine
CAS No:245669-47-0
MF:C27H49N7O12
MW:663.717667341232
CID:2847312
PubChem ID:25119297
Update Time:2025-04-21

Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylp
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-methylbutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoyl]a
    • DTXSID40648768
    • Glycyl-L-valyl-L-threonyl-L-threonyl-L-seryl-L-leucyl-L-serine
    • 245669-47-0
    • Inchi: 1S/C27H49N7O12/c1-11(2)7-15(22(40)31-17(10-36)27(45)46)29-23(41)16(9-35)30-25(43)20(13(5)37)34-26(44)21(14(6)38)33-24(42)19(12(3)4)32-18(39)8-28/h11-17,19-21,35-38H,7-10,28H2,1-6H3,(H,29,41)(H,30,43)(H,31,40)(H,32,39)(H,33,42)(H,34,44)(H,45,46)/t13-,14-,15+,16+,17+,19+,20+,21+/m1/s1
    • InChI Key: WYECVCZYNZFUDC-MKFLOALQSA-N
    • SMILES: O[C@H](C)[C@@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@H](C(=O)O)CO)=O)CC(C)C)=O)=O)[C@@H](C)O)=O)NC([C@H](C(C)C)NC(CN)=O)=O

Computed Properties

  • Exact Mass: 663.34392002Da
  • Monoisotopic Mass: 663.34392002Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 20
  • Complexity: 1070
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6
  • Topological Polar Surface Area: 319Ų
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